Cas no 1595973-21-9 (1-(4-fluoro-2-methylphenyl)methyl-1H-pyrazol-4-amine)

• Product Name: 1-(4-fluoro-2-methylphenyl)methyl-1H-pyrazol-4-amine
• CAS No: 1595973-21-9
• MF: C₁₁H₁₂FN₃
• MW: 205.231485366821
• CID: 6182526
• PubChem ID: 114345877
• Update Time: 2025-05-22

1-(4-fluoro-2-methylphenyl)methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluoro-2-methylphenyl)methyl-1H-pyrazol-4-amine
• EN300-1105380
• 1595973-21-9
• 1-[(4-fluoro-2-methylphenyl)methyl]-1H-pyrazol-4-amine

• Inchi： 1S/C11H12FN3/c1-8-4-10(12)3-2-9(8)6-15-7-11(13)5-14-15/h2-5,7H,6,13H2,1H3
• InChI Key： MXCVNTWEWYHTED-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C)C=1)CN1C=C(C=N1)N

Computed Properties

• Exact Mass: 205.10152556g/mol
• Monoisotopic Mass: 205.10152556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(4-fluoro-2-methylphenyl)methyl-1H-pyrazol-4-amine

Introduction to 1-(4-fluoro-2-methylphenyl)methyl-1H-pyrazol-4-amine (CAS No. 1595973-21-9)

The compound 1-(4-fluoro-2-methylphenyl)methyl-1H-pyrazol-4-amine, identified by the CAS registry number CAS No. 1595973-21-9, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyrazole derivatives, which have gained considerable attention due to their versatile applications in drug discovery, agrochemicals, and advanced materials.

The molecular structure of 1-(4-fluoro-2-methylphenyl)methyl-1H-pyrazol-4-amine consists of a pyrazole ring fused with an amine group and a substituted phenyl moiety. The presence of a fluorine atom at the para position and a methyl group at the ortho position on the phenyl ring introduces unique electronic and steric properties, making this compound highly versatile for various chemical reactions. Recent studies have highlighted its potential as a building block for synthesizing bioactive compounds, particularly in the development of new pharmaceutical agents.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of heterocyclic compounds. Researchers have demonstrated that pyrazole derivatives like this can be effectively employed in the construction of complex molecular architectures, which are essential for modern drug design. For instance, recent findings suggest that this compound can serve as a precursor for synthesizing novel anti-cancer agents with improved bioavailability and efficacy.

In addition to its role in drug discovery, CAS No. 1595973-21-9 has also shown potential in the field of materials science. Its ability to form stable coordination complexes with transition metals makes it a valuable candidate for developing new catalysts and sensors. Recent breakthroughs in nanotechnology have further underscored its utility in creating advanced materials with tailored properties for applications in electronics and energy storage.

The synthesis of 1-(4-fluoro-2-methylphenyl)methyl-1H-pyrazol-4-amine typically involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. The optimization of these reaction conditions has been a focus of recent research efforts, aiming to enhance yield and purity while minimizing environmental impact. Novel methodologies have been developed to streamline the synthesis process, making it more efficient and scalable for industrial applications.

The physical properties of this compound, such as its melting point, solubility, and stability under various conditions, have been extensively characterized using advanced analytical techniques like NMR spectroscopy and X-ray crystallography. These studies provide critical insights into its behavior under different chemical environments, which is essential for predicting its performance in practical applications.

In conclusion, CAS No. 1595973-21-9, or 1-(4-fluoro-2-methylphenyl)methyl-1H-pyrazol